Cas no 1261489-72-8 (5-methoxyquinolin-3-ol)

• Product Name: 5-methoxyquinolin-3-ol
• CAS No: 1261489-72-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4583623
• Update Time: 2025-11-01

5-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinol, 5-methoxy-
• 5-methoxyquinolin-3-ol

• Inchi： 1S/C10H9NO2/c1-13-10-4-2-3-9-8(10)5-7(12)6-11-9/h2-6,12H,1H3
• InChI Key： PAGWIHWKNOFMIP-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC)C=CC=2)C=C(O)C=1

Additional information on 5-methoxyquinolin-3-ol

Introduction to 5-methoxyquinolin-3-ol (CAS No: 1261489-72-8)

5-methoxyquinolin-3-ol, identified by the chemical identifier CAS No 1261489-72-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule belongs to the quinoline family, which has garnered considerable attention due to its diverse pharmacological properties. The presence of a methoxy group at the 5-position and a hydroxyl group at the 3-position endows this compound with unique structural and functional characteristics, making it a valuable scaffold for medicinal chemistry applications.

The quinoline scaffold has a rich history in drug discovery, with several well-known therapeutic agents derived from this core structure. Among these, 5-methoxyquinolin-3-ol has emerged as a compound of interest for its potential biological activities. Recent studies have highlighted its role in various pharmacological contexts, particularly in the development of novel antimicrobial and anticancer agents. The structural features of 5-methoxyquinolin-3-ol contribute to its ability to interact with biological targets, thereby influencing cellular processes at the molecular level.

One of the most compelling aspects of 5-methoxyquinolin-3-ol is its versatility in chemical modification. The methoxy and hydroxyl groups provide multiple sites for functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has been exploited in the synthesis of derivatives that exhibit enhanced potency and selectivity in biological assays. For instance, modifications at the 7-position or 8-position can lead to compounds with improved pharmacokinetic profiles, making them more suitable for clinical use.

Recent advancements in computational chemistry have further accelerated the exploration of 5-methoxyquinolin-3-ol derivatives. Molecular modeling studies have demonstrated that subtle changes in the electronic distribution of this molecule can significantly alter its binding affinity to biological targets. These insights have guided the design of novel analogs with optimized pharmacological properties. Additionally, high-throughput screening techniques have been employed to identify promising candidates from large libraries of quinoline derivatives, including those based on 5-methoxyquinolin-3-ol.

The antimicrobial potential of 5-methoxyquinolin-3-ol has been a focal point of research in recent years. Studies have shown that this compound exhibits activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. The mechanism of action appears to involve disruption of essential cellular processes such as DNA replication and protein synthesis. This makes 5-methoxyquinolin-3-ol a promising candidate for developing new antibiotics or antifungal agents.

In addition to its antimicrobial properties, 5-methoxyquinolin-3-ol has shown promise in oncology research. Preclinical studies have indicated that derivatives of this compound can induce apoptosis in cancer cells while sparing healthy tissues. The precise mechanism underlying this effect is still under investigation, but it is believed to involve modulation of key signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

The synthesis of 5-methoxyquinolin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as methylation and hydroxylation. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and minimizing environmental impact.

The pharmacokinetic behavior of 5-methoxyquinolin-3-ol is another critical aspect that has been extensively studied. Absorption, distribution, metabolism, and excretion (ADME) profiles play a crucial role in determining the therapeutic efficacy and safety of a drug candidate. Research has shown that modifications to the quinoline core can significantly influence these parameters. For example, introducing lipophilic substituents can enhance oral bioavailability, while polar groups can improve tissue penetration.

The future prospects for 5-methoxyquinolin-3-ol are promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. Additionally, regulatory agencies are increasingly supportive of novel drug candidates derived from well-characterized scaffolds like quinoline, which bodes well for the commercialization of future drugs based on 5-methoxyquinolin-3-ol.